Cas no 70983-53-8 (3-(3,5-Dimethoxyphenyl)-3-oxopropanenitrile)

• Product Name: 3-(3,5-Dimethoxyphenyl)-3-oxopropanenitrile
• CAS No: 70983-53-8
• MF: C₁₁H₁₁NO₃
• MW: 205.209943056107
• CID: 975919
• Update Time: 2023-08-02

3-(3,5-Dimethoxyphenyl)-3-oxopropanenitrile Chemical and Physical Properties

Names and Identifiers

• C20-24 ALKENYL SUCCINIC ANHYDRIDE (ASA 2024)
• 5-furandione, dihydro- mono-c20-24-2-alkenyl derivs.
• 2,5-Furandione,dihydro-,mono-C20-24-2-alkenyl derivs.
• 3-(3,5-dimethoxyphenyl)-3-oxopropanenitrile
• 3,5-Dimethoxybenzoylacetonitrile
• 3,5-dimethoxbenzoylacetonitrile
• PubChem11969
• Benzenepropanenitrile,3,5-dimethoxy-b-oxo-
• 8524AE
• BBL013465
• KM1382
• SBB093472
• STL124116
• A9329
• 2-(4-BOC-PIPERAZINYL)-2-(3-CYANO-PHENYL)ACETICACID
• 3-(3,5-Dimethoxyphenyl)-3-oxopropanenitrile

• Inchi： 1S/C11H11NO3/c1-14-9-5-8(11(13)3-4-12)6-10(7-9)15-2/h5-7H,3H2,1-2H3
• InChI Key： LKMXJVUYRSDTPZ-UHFFFAOYSA-N
• SMILES： O(C)C1C=C(C=C(C(CC#N)=O)C=1)OC

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 4
• Complexity: 256
• XLogP3: 1.4
• Topological Polar Surface Area: 59.3